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Compound of Interest

Compound Name: 2-Phenoxypropanol

Cat. No.: B1215183

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenoxypropanol, a member of the glycol ether family, is a versatile organic compound with
applications spanning various industries, from cosmetics and personal care products to
coatings and pharmaceuticals.[1][2][3] Its utility is largely dictated by its specific
physicochemical properties, which influence its behavior as a solvent, preservative, and
coalescing agent.[1][3] This technical guide provides a comprehensive overview of the core
physicochemical characteristics of 2-phenoxypropanol, presenting quantitative data, outlining
general experimental methodologies, and illustrating its chemical synthesis. This document is
intended to serve as a vital resource for researchers, scientists, and professionals in drug
development who require a thorough understanding of this compound for formulation, safety
assessment, and application development.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-phenoxypropanol,
compiled from various technical sources. It is important to note that commercial products can
be a mixture of isomers, primarily 1-phenoxy-2-propanol and 2-phenoxy-1-propanol, which may
lead to slight variations in reported values.[4]
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Property Value References

Molecular Formula CoH1202 [51[6]

Molecular Weight 152.19 g/mol [5][7]

CAS Registry Number 4169-04-4 [516][8]
Clear, colorless to slightly pale

Appearance . [1][2][°]
yellow liquid
Nearly odorless or mild floral

Odor [1][2][10]
odor

- _ 241.2 °C to 244 °C at 760

Boiling Point [3][8][9][10]
mmHg

Melting/Freezing Point 11°Cto11.4°C [3][10][11]

Density / Specific Gravity 1.06 to 1.07 g/cm? at 20°C [112]191111]

Solubility in Water 15.1 g/L to 198 g/L at 20°C [10][11][12]
<0.01 mmHg to 0.02 mmHg at

Vapor Pressure [3][10][13]
20-25°C

Vapor Density 5.27 (Air=1) [10][13]

Flash Point 51°C to 124°C (closed cup) [81[12][14]

Refractive Index 1.517 to 1.523 at 20°C [6][11][12]

LogP (Octanol-Water Partition
1.41t0 1.50 [10][11]

Coefficient)

Experimental Protocols

While the cited sources provide extensive experimental data, they do not detail the specific

protocols used for their determination. The following are generalized methodologies typically

employed in the measurement of the key physicochemical properties listed above. These

descriptions are based on standard laboratory practices and established guidelines from

organizations such as ASTM International and the Organisation for Economic Co-operation and

Development (OECD).
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1. Determination of Boiling Point: The boiling point is commonly determined using methods
outlined in OECD Guideline 103. A common laboratory technique involves distillation, where
the liquid is heated, and the temperature at which the vapor pressure equals the atmospheric
pressure is recorded. Ebulliometers are specialized instruments that can also be used for
precise measurements.

2. Determination of Melting Point: For substances that are solid at room temperature or have a
distinct freezing point, OECD Guideline 102 is often followed. The capillary method is
frequently used, where a small sample in a capillary tube is heated, and the temperature range
over which the substance melts is observed. Differential Scanning Calorimetry (DSC) is
another advanced technique that can be used to determine the melting point with high
accuracy by measuring the heat flow to the sample as a function of temperature.

3. Measurement of Density: Density is typically measured using a pycnometer or a digital
density meter, following procedures similar to those in OECD Guideline 109. The mass of a
known volume of the substance is determined at a specific temperature, usually 20°C, allowing
for the calculation of density.

4. Assessment of Water Solubility: The flask method, as described in OECD Guideline 105, is a
standard protocol for determining water solubility. The substance is mixed with water at a
specific temperature until saturation is reached. The concentration of the substance in the
agueous phase is then measured using an appropriate analytical technique, such as gas
chromatography (GC) or high-performance liquid chromatography (HPLC).

5. Flash Point Measurement: The flash point is determined using either a closed-cup or open-
cup apparatus, following standards like ASTM D93 (Pensky-Martens closed-cup method) or
ASTM D92 (Cleveland open-cup method). The substance is heated at a controlled rate, and an
ignition source is periodically passed over the surface of the liquid. The flash point is the lowest
temperature at which the vapors ignite.

6. Refractive Index Determination: A refractometer is used to measure the refractive index of a
liquid, which is a dimensionless number that describes how fast light travels through the
material. The measurement is typically performed at a standard temperature, such as 20°C,
using a specific wavelength of light (usually the sodium D-line, 589 nm).

Chemical Synthesis Workflow
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2-Phenoxypropanol is commercially synthesized through the reaction of phenol with
propylene oxide.[1][15] This reaction is an example of an etherification process. The workflow
can be visualized as follows:
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Caption: Synthesis workflow for 2-phenoxypropanol.

Conclusion

This technical guide has provided a detailed summary of the essential physicochemical
properties of 2-phenoxypropanol. The tabulated data offers a quick reference for formulation
and development, while the generalized experimental protocols provide insight into the basis of
these measurements. The visualization of the synthesis workflow further aids in understanding
the origin of this compound. For professionals in research and drug development, this
information is critical for leveraging the unique characteristics of 2-phenoxypropanol in
various scientific and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.atamanchemicals.com/phenoxypropanol_u32808/
https://www.atamanchemicals.com/1-phenoxy-2-propanol_u31934/
https://www.benchchem.com/product/b1215183?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.benchchem.com/product/b1215183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. PHENOXYPROPANOL - Ataman Kimya [atamanchemicals.com]

. Phenoxypropanol Manufacturers, Suppliers & Exporters in India [tristarintermediates.org]
. atamankimya.com [atamankimya.com]

. echemi.com [echemi.com]

. 2-Phenoxy-1-propanol | C9H1202 | CID 20129 - PubChem [pubchem.ncbi.nim.nih.gov]

. 2-PHENOXYPROPANOL | CAS#:4169-04-4 | Chemsrc [chemsrc.com]

. matangiindustries.com [matangiindustries.com]

. echemi.com [echemi.com]

°
© (0] ~ » &) faN w N -

. tcichemicals.com [tcichemicals.com]

e 10. 1-Phenoxy-2-propanol | C9H1202 | CID 92839 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. (2R)-1-phenoxypropan-2-ol [chembk.com]

o 12.1-7x/F-2-710/X/—)L 293% | Sigma-Aldrich [sigmaaldrich.com]

e 13. echemi.com [echemi.com]

e 14. 2-Propanol, 1-phenoxy- - Cheminfo Public [recherche.chemikalieninfo.de]

e 15. 1-PHENOXY-2-PROPANOL - Ataman Kimya [atamanchemicals.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2-Phenoxypropanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215183#physicochemical-properties-of-2-
phenoxypropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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